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Compound of Interest

Compound Name: Cyanine5.5 NHS ester

Cat. No.: B15495725 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential safety information

and detailed procedures for the proper disposal of Cyanine5.5 NHS ester, a fluorescent dye

commonly used for labeling proteins, peptides, and oligonucleotides. Adhering to these

guidelines will help maintain a safe laboratory environment and ensure compliance with waste

disposal regulations.

Key Safety and Handling Information
When working with Cyanine5.5 NHS ester, it is crucial to follow standard laboratory safety

protocols. This includes wearing appropriate personal protective equipment (PPE) such as

safety goggles, a lab coat, and gloves.[1] Work should be conducted in a well-ventilated area,

preferably with local exhaust ventilation.[1] Avoid direct contact with skin, eyes, and clothing,

and do not inhale the dust or vapors.[1]

Storage and Stability
Proper storage is essential to maintain the integrity of Cyanine5.5 NHS ester. The compound

should be stored in a tightly sealed container in a dry, cool, and well-ventilated place, protected

from light.[2][3] For long-term storage, a temperature of -20°C is recommended.[3][4]
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Parameter Specification Source

Storage Temperature -20°C (long-term) [3][4]

Shipping Temperature
Room temperature (up to 3

weeks)
[3][4]

Storage Conditions

Keep in a dry, cool, well-

ventilated place, and protect

from light.

[1][2][3]

Disposal Procedures
The disposal of Cyanine5.5 NHS ester and its associated waste must be handled in

accordance with local, state, and national regulations.[2] It is imperative to prevent the product

from entering drains, surface water, or the sanitary sewer system.[1][2]

Unused or expired Cyanine5.5 NHS ester should be treated as chemical waste. The primary

recommendation is to consult your institution's environmental health and safety (EHS) office for

specific guidance on chemical waste disposal. If the original container is to be disposed of, it

should be tightly sealed and placed in a suitable, labeled container for chemical waste pickup.

Empty containers that have held Cyanine5.5 NHS ester should be rinsed thoroughly with an

appropriate solvent (e.g., the solvent used to dissolve the dye) before disposal. The rinsate

should be collected and disposed of as chemical waste. After rinsing, the container can

typically be disposed of as regular laboratory glass or plastic waste, depending on its material

and institutional policies.

Solutions containing Cyanine5.5 NHS ester, as well as any materials contaminated during its

use (e.g., pipette tips, gloves, bench paper), should be collected and disposed of as chemical

waste.

Aqueous Solutions: Collect in a clearly labeled, sealed container for hazardous waste

disposal.

Organic Solvent Solutions: Collect in a separate, clearly labeled, sealed container

designated for flammable or organic waste.
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Solid Waste: Contaminated items like gloves and wipes should be placed in a designated

solid chemical waste container.

Spill Management
In the event of a spill, evacuate personnel from the immediate area and ensure proper

ventilation.[1] Wearing appropriate PPE, sweep up the solid material and place it into a suitable

container for disposal.[1] Avoid creating dust. After the solid material has been removed, clean

the spill area with soap and water, collecting the cleaning materials for disposal as chemical

waste.[1]

Disposal Workflow
The following diagram outlines the general decision-making process for the proper disposal of

Cyanine5.5 NHS ester waste.
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Caption: Workflow for the proper disposal of Cyanine5.5 NHS ester waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols, as well as local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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